3-Hexyloxypicolinic acid

• CAS RN: 134319-23-6
• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 3-hexoxypyridine-2-carboxylic acid
• InChI: InChI=1S/C12H17NO3/c1-2-3-4-5-9-16-10-7-6-8-13-11(10)12(14)15/h6-8H,2-5,9H2,1H3,(H,14,15)
• InChI Key: XZYOJSSFFJXGFX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=C(N=CC=C1)C(=O)O

Description

3-Hexyloxypicolinic acid is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 10 ml of methanol was dissolved 2.50 g (8.1 mmol) of hexyl 3-hexyloxypicolinate and 10 ml of a 10% potassium hydroxide solution was added thereto, followed by refluxing for 1.5 hours. The solvent was distilled off under a reduced pressure and the residue was dissolved in 30 ml of water and, after the pH of the solution was adjusted to about 2 with 6N hydrochloric acid, was extracted with dichloromethane. After drying over anhydrous sodium sulfate, the solvent was distilled off to obtain 2.01 g of an oily product. Since the recrystallization cannot be effected in any solvents, the washing with hexane was repeated to obtain 0.80 g of the oily product, which was directly used in the subsequent reaction.